N-cyclohexyl-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[[4-oxo-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22F3N3O2S2/c22-21(23,24)13-5-4-8-15(11-13)27-19(29)18-16(9-10-30-18)26-20(27)31-12-17(28)25-14-6-2-1-3-7-14/h4-5,8,11,14H,1-3,6-7,9-10,12H2,(H,25,28)
• InChI Key: LSJXTBNDZYYUGN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC(=C4)C(F)(F)F)SCC3
• Molecular Formula: C21H22F3N3O2S2
• Molecular Weight: 469.5 g/mol
• CAS No.: 894013-33-3

Description

N-cyclohexyl-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22F3N3O2S2 and its molecular weight is 469.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterisation

N-cyclohexyl-2-((4-oxo-3-(3-(trifluoromethyl)phenyl)-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide has been synthesized and characterized in various studies. Ali et al. (2010) described the synthesis of related thiazolidine and bisthiazolidine derivatives, which were tested for their antimicrobial activity against bacteria and fungi (Ali et al., 2010).

Antimicrobial Activity

The compound's derivatives have demonstrated significant antimicrobial activity. Bondock et al. (2008) synthesized new heterocycles incorporating antipyrine moiety and evaluated their antimicrobial properties (Bondock et al., 2008). Hossan et al. (2012) also synthesized pyridines, pyrimidinones, and oxazinones derivatives as antimicrobial agents using citrazinic acid as a starting material, showing good antibacterial and antifungal activities (Hossan et al., 2012).

Antitumor Activity

Some derivatives of this compound have shown potential in antitumor activity. Hafez and El-Gazzar (2017) synthesized novel 6-phenyl-thieno[3,2-d]pyrimidine derivatives and evaluated their antitumor activity on various human cancer cell lines, finding potent activity comparable to doxorubicin (Hafez & El-Gazzar, 2017).

Dual Cytokine Regulator

A pyrimidylpiperazine derivative related to this compound has been identified as a dual cytokine regulator, influencing tumor necrosis factor (TNF)-alpha and interleukin-10 production. This finding provides new insights into the treatment of septic shock, rheumatoid arthritis, and Crohn's diseases (Fukuda et al., 2000).